5-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-2-(naphthalen-1-yl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one

• Molecular Formula: C27H23FN6O2
• Molecular Weight: 482.5 g/mol
• IUPAC Name: 5-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-2-naphthalen-1-ylpyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C27H23FN6O2/c28-22-10-3-4-11-24(22)31-12-14-32(15-13-31)26(35)17-33-27(36)25-16-23(30-34(25)18-29-33)21-9-5-7-19-6-1-2-8-20(19)21/h1-11,16,18H,12-15,17H2
• InChI Key: YETZOGBXCSJOOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CN3C(=O)C4=CC(=NN4C=N3)C5=CC=CC6=CC=CC=C65

Description

This compound features a pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one core substituted at position 5 with a 2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl group and at position 2 with a naphthalen-1-yl moiety.

Biological Activity

The compound 5-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-2-(naphthalen-1-yl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one is a novel synthetic molecule that has garnered attention for its potential biological activities. This article reviews the available data on its biological properties, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure

The compound's structure is characterized by a complex arrangement of rings and functional groups that contribute to its biological activity. The key features include:

• A pyrazolo[1,5-d][1,2,4]triazin core.
• A piperazine moiety substituted with a 2-fluorophenyl group.
• An oxoethyl side chain linked to a naphthalenyl group.

Research indicates that this compound may function as an inhibitor of equilibrative nucleoside transporters (ENTs), particularly ENT2. ENTs are integral in regulating nucleotide synthesis and adenosine signaling pathways. The compound's structural analogs have demonstrated varying selectivity towards ENT1 and ENT2, suggesting potential therapeutic applications in conditions influenced by adenosine signaling, such as cancer and inflammatory diseases .

Pharmacological Effects

Studies have highlighted several pharmacological effects associated with this compound:

• Antitumor Activity : Preliminary studies suggest that derivatives of this compound exhibit cytotoxic effects against various cancer cell lines. The mechanism appears to involve the inhibition of nucleoside transport, leading to decreased cellular proliferation .
• Neuropharmacological Effects : Given the presence of the piperazine moiety, compounds like this one may also interact with neurotransmitter systems, potentially offering therapeutic benefits in neuropsychiatric disorders .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings include:

• Substitutions on the piperazine ring significantly influence the selectivity towards ENTs.
• The fluorine atom on the phenyl ring enhances binding affinity and selectivity for ENT2 compared to ENT1.

Structural Feature	Modification	Effect on Activity
Piperazine Ring	Fluorination	Increased affinity for ENT2
Naphthalene Group	Substitution	Alters cytotoxicity profile
Oxoethyl Side Chain	Variability	Modulates pharmacokinetics

Case Studies

Several case studies have explored the efficacy of related compounds in preclinical models:

• In Vitro Studies : A study demonstrated that a structurally similar compound showed significant inhibition of cancer cell growth in vitro, correlating with enhanced ENT2 selectivity.
• In Vivo Models : Animal studies indicated that administration of related compounds resulted in reduced tumor growth rates and improved survival outcomes.

Comparison with Similar Compounds

Fluorophenyl-Substituted Pyrazoles

Compound : 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole ()

• Core Structure: Pyrazole (vs. pyrazolo-triazinone in the target compound).
• Substituents : 4-Fluorophenyl, naphthalen-1-yl, and phenyl groups.
• Key Findings :
  • Synthesized via microwave-assisted three-component reaction and oxidative aromatization.
  • Demonstrated binding affinity to the human estrogen receptor alpha (ERα) comparable to 4-hydroxytamoxifen (4-OHT), a native ligand .
• Comparison: The naphthalenyl group in both compounds may contribute to hydrophobic interactions.

Arylpiperazine Derivatives

Compound : 4-(1H-Pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one ()

• Core Structure: Piperazine-linked butanone with a pyrazole substituent.
• Substituents : Trifluoromethylphenyl (vs. 2-fluorophenyl in the target compound).
• Key Findings: Synthesized via coupling of arylpiperazine with 4-(1H-pyrazol-4-yl)butanoic acid.
• Comparison : Both compounds feature piperazine moieties, but the target compound’s 2-fluorophenyl group may offer distinct steric and electronic effects compared to the trifluoromethyl substituent.

Pyrazolo-Pyrimidinones

Examples :

• MK9 : 5-Phenyl-2-(p-tolyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one ()
• MK61 : 5-(4-Nitrophenyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one ()
• MK74 : 5-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one ()

Compound	Core Structure	Substituents	Notable Properties
MK9	Pyrazolo[1,5-a]pyrimidin-7-one	Phenyl, p-tolyl	Electron-donating groups enhance solubility
MK61	Pyrazolo[1,5-a]pyrimidin-7-one	4-Nitrophenyl, phenyl	Nitro group increases electrophilicity
MK74	Pyrazolo[1,5-a]pyrimidin-7-one	3,5-Bis(trifluoromethyl)phenyl, 4-methoxyphenyl	Trifluoromethyl groups improve membrane permeability

• Comparison: The target compound’s pyrazolo-triazinone core differs from pyrazolo-pyrimidinones in ring size and heteroatom arrangement, which may alter binding kinetics and metabolic pathways.

Structural-Activity Relationship (SAR) Insights

• Fluorophenyl Groups : The 2-fluorophenyl in the target compound may provide steric hindrance and moderate electron-withdrawing effects, contrasting with 4-fluorophenyl or trifluoromethyl groups in analogs .
• Naphthalenyl vs. Aryl Substitutions : The bulky naphthalenyl group in the target compound could enhance hydrophobic interactions but reduce solubility compared to smaller aryl groups (e.g., phenyl or methoxyphenyl) .